Cas no 70710-09-7 (1-Hexadecyl-2-(hydroxymethyl)pyridin-1-ium iodide)

• Product name: 1-Hexadecyl-2-(hydroxymethyl)pyridin-1-ium iodide
• CAS No: 70710-09-7
• MF: C₂₂H₄₀INO
• MW: 461.463579177856
• CID: 2799731
• PubChem ID: 71402341

1-Hexadecyl-2-(hydroxymethyl)pyridin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• DTXSID60823318
• 1-HEXADECYL-2-(HYDROXYMETHYL)PYRIDIN-1-IUM IODIDE
• 70710-09-7
• 1-Hexadecyl-2-(hydroxymethyl)pyridin-1-ium iodide

• Inchi： InChI=1S/C22H40NO.HI/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-23-20-17-15-18-22(23)21-24;/h15,17-18,20,24H,2-14,16,19,21H2,1H3;1H/q+1;/p-1
• InChI Key： AFBICAHAJDQIGB-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 461.21546Da
• Monoisotopic Mass: 461.21546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų